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Compound of Interest

Compound Name: Ditetradecyl adipate

Cat. No.: B15345863 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides essential, immediate safety and logistical information for

handling Ditetradecyl adipate, including operational and disposal plans. By adhering to these

procedural, step-by-step guidelines, you can minimize risks and maintain a safe research

environment.

Personal Protective Equipment (PPE)
While Ditetradecyl adipate is not classified as a hazardous substance, its toxicological

properties have not been thoroughly investigated.[1] Therefore, adopting a cautious approach

and utilizing appropriate personal protective equipment is crucial.

Eye and Face Protection:

Wear safety glasses with side-shields or goggles. Use equipment for eye protection tested

and approved under appropriate government standards such as NIOSH (US) or EN 166

(EU).[1]

Skin Protection:

Hand Protection: Handle with gloves.[1] Gloves must be inspected prior to use. Use a proper

glove removal technique (without touching the glove's outer surface) to avoid skin contact

with this product. Dispose of contaminated gloves after use in accordance with applicable

laws and good laboratory practices. Wash and dry hands.[1]
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Body Protection: Wear a laboratory coat to prevent skin contact.

Respiratory Protection:

Respiratory protection is not required under normal conditions of use. However, if aerosols

are generated, use a respirator.

Operational Plan: Step-by-Step Handling Procedure
A systematic approach to handling Ditetradecyl adipate will ensure minimal exposure and

prevent contamination.

Preparation:

Ensure the work area is clean and well-ventilated.

Confirm that a safety shower and eyewash station are readily accessible.

Gather all necessary equipment and PPE before starting.

Handling:

Avoid breathing vapors, mist, or gas.[1]

Avoid contact with eyes, skin, and clothing.

Keep the container tightly closed when not in use.

In Case of Exposure:

After inhalation: Move the person into fresh air. If not breathing, give artificial respiration.[1]

In case of skin contact: Wash off with soap and plenty of water.[1] Take off immediately all

contaminated clothing and rinse the skin with water/shower.

In case of eye contact: Flush eyes with water as a precaution.[1] Remove contact lenses if

present and easy to do. Continue rinsing.
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If swallowed: Rinse mouth with water. Never give anything by mouth to an unconscious

person.[1]

Disposal Plan
Proper disposal of Ditetradecyl adipate and its containers is essential to prevent

environmental contamination.

Waste from residues: Waste material must be disposed of in accordance with national and

local regulations.

Container Handling: Leave chemicals in their original containers. Do not mix with other

waste. Handle uncleaned containers like the product itself. Keep in suitable, closed

containers for disposal.[1]

Environmental Precautions: Do not let the product enter drains.[1]

Quantitative Data Summary
The following table summarizes key quantitative data for Ditetradecyl adipate and related

compounds.

Property Value Source

Molecular Formula C34H66O4 PubChem

Molecular Weight 538.9 g/mol PubChem

Melting Point -20 °C (-4 °F)
Sigma-Aldrich (for a related

compound)

Boiling Point 251 °C (484 °F)
Sigma-Aldrich (for a related

compound)

Density 1.009 g/mL at 25 °C (77 °F)
Sigma-Aldrich (for a related

compound)
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The following diagram illustrates the logical workflow for the safe handling of Ditetradecyl
adipate, from initial preparation to final disposal.

1. Preparation

2. Handling

3. Emergency Response

4. Disposal

Ensure Clean & Ventilated Area

Verify Safety Shower & Eyewash

Assemble PPE & Equipment

Handle Ditetradecyl Adipate

Avoid Inhalation, Skin & Eye Contact Exposure Event

If exposure occurs

Keep Container Closed

Dispose of Waste per Regulations

Inhalation Skin Contact Eye Contact Ingestion

Dispose of Contaminated Containers
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Click to download full resolution via product page

Safe Handling Workflow for Ditetradecyl Adipate

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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